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Compound of Interest

Methyl 4-formyl-2-
Compound Name:

hydroxybenzoate
CAS No.: 42137-51-9
Cat. No.: B1628896

Get Quote

\ J

CAS Registry Number: 42137-51-9 Synonyms: Methyl 2-hydroxy-4-formylbenzoate; 4-
Formylsalicylic acid methyl ester Molecular Formula: CoHsO4 Molecular Weight: 180.16 g/mol

[1][2]

Part 1: Chemical Identity & Strategic Utility

Methyl 4-formyl-2-hydroxybenzoate is a bifunctional aromatic scaffold characterized by three
distinct reactive centers: a methyl ester, a phenolic hydroxyl group, and an aldehyde. It serves
as a critical intermediate in the synthesis of bioactive Schiff bases, enzyme inhibitors (e.g.,

-glucosidase inhibitors), and complex pharmaceutical pharmacophores.

Structural Analysis for Researchers

e The Aldehyde (C4): The primary site for nucleophilic attack (e.g., Wittig olefination, reductive
amination). It is the most labile group, susceptible to autoxidation to the carboxylic acid.

e The Phenol (C2): Provides an ortho-handle for hydrogen bonding (stabilizing the ester) or
further functionalization via etherification.
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e The Ester (C1): Generally stable but susceptible to hydrolysis under strong basic conditions.

Part 2: Critical Hazard Architecture

Unlike standard SDS documents which list codes, this section analyzes the causality of the
hazards to inform your engineering controls.

GHS Classification & Risk |l ogic

Hazard Category H-Code Risk Description Mechanistic Insight

Bioavailability of
salicylate derivatives
o ) suggests potential
Acute Toxicity (Oral) H302 Harmful if swallowed ) o
systemic toxicity
affecting metabolic

processes.

Phenolic compounds
. L S can denature proteins
Skin Irritation H315 Causes skin irritation ]
and disrupt the

stratum corneum.

Aldehydes are potent
lachrymators and
o Causes serious eye mucosal irritants;
Eye Irritation H319 o )
irritation direct contact causes
immediate

inflammation.

Inhalation of

] dust/vapor triggers
May cause respiratory ) )
STOT - SE H335 o reactive airway
irritation S
irritation due to the

aldehyde moiety.

Visualizing Hazard Mitigation

The following diagram maps the exposure pathways to specific engineering controls, creating a
self-validating safety loop.
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Figure 1: Hazard mitigation logic flow connecting exposure routes to specific engineering
controls.

Part 3: Physicochemical Intelligence

Accurate physical data is the foundation of experimental design. The melting point serves as a
primary purity indicator.
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Property Value Experimental Relevance

Requires anti-static weighing

Physical State Solid (Powder) ]
tools to prevent dispersal.
Darkening indicates oxidation
Color White to Light Green/Cream (quinone formation or
aldehyde oxidation).
Sharp range indicates high
Melting Point 76 —77 °C purity. Broadening suggests

hydrolysis/oxidation.

Soluble in polar organics; poor
DMSO, Methanol, Ethyl

Solubility solubility in water (requires co-
Acetate
solvent).
Storage Temp 2-8°C Retards autoxidation rates.

Critical: Prevents conversion of

Atmosphere Inert (Argon/Nitrogen)
-CHO to -COOH.

Part 4: Strategic Handling & Storage Protocols

Trustworthiness in chemistry comes from reproducibility. The following protocols ensure the
compound remains viable for synthesis.

The "Inert Chain" Storage Protocol

e Issue: The 4-formyl group is air-sensitive. The 2-hydroxy group makes the ring electron-rich,
potentially accelerating oxidation.

e Protocol:

o Upon Receipt: Verify the seal. If the compound is yellow/brown, check purity via TLC or
NMR immediately.

o Long-Term Storage: Store under an Argon blanket. If a glovebox is unavailable, parafilm
the cap heavily and place the vial inside a secondary jar containing desiccant and an
oxygen scavenger sachet.
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o Temperature: Keep refrigerated (4°C). Allow the vial to warm to room temperature before
opening to prevent water condensation (which hydrolyzes the ester).

Experimental Handling (Weighing)
o Engineering Control: Always weigh inside a chemical fume hood.

» Static Control: Use an anti-static gun or polonium strip if the powder is "fly-away" to prevent

inhalation hazards.

o Tools: Use glass or stainless steel spatulas. Avoid iron tools if the phenol moiety is suspected
to chelate (though less likely with the ester present).

Part 5: Experimental Workflow & Synthesis Context

This section details how to employ the compound in a Reductive Amination, a common
application for this scaffold. This workflow emphasizes safety during the reaction setup.

Workflow Visualization
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Figure 2: Safe operational workflow for reductive amination using Methyl 4-formyl-2-

hydroxybenzoate.

Protocol Causality

¢ Solubilization: Methanol is often used, but if the ester is sensitive to transesterification, use
Dichloroethane (DCE) or Tetrahydrofuran (THF).

¢ Imine Formation: The aldehyde reacts with the amine to form a Schiff base. This is often

equilibrium-driven; adding molecular sieves (4A) helps drive the reaction by removing water.
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e Reduction: When adding the reducing agent (e.g., Sodium triacetoxyborohydride), hydrogen
gas may evolve. Safety Critical: Do not seal the vessel completely; use a bubbler or a needle
vent to relieve pressure.

Part 6: Emergency Response

o Eye Contact: Immediately flush with water for 15 minutes. The aldehyde group fixes proteins;
speed is critical to prevent corneal opacity.

» Skin Contact: Wash with soap and water. Do not use alcohol-based solvents immediately, as
they may increase dermal absorption of the phenolic compound.

o Spill Cleanup:
o |solate the area.

o Dampen the powder with an inert solvent (like heavy oil or a specific dust suppressant) to
prevent dust generation.

o Sweep into a waste container.

o Clean surface with a weak base (sodium carbonate solution) to neutralize any phenolic
residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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